Cas no 1361664-39-2 (2-Amino-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 2-Amino-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361664-39-2
• MF: C₁₁H₆Cl₃FN₂
• MW: 291.53614282608
• CID: 4923612
• Update Time: 2025-06-09

2-Amino-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3FN2/c12-6-2-7(13)10(8(14)3-6)5-1-9(15)11(16)17-4-5/h1-4H,(H2,16,17)
• InChI Key： SQJSVHVEOHLIFD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC(=C(C=1)F)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 4.1
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine

Introduction to 2-Amino-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361664-39-2)

2-Amino-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1361664-39-2, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this pyridine derivative incorporates several key functional groups, including an amino group, a fluorine atom, and a trichlorophenyl moiety, which contribute to its diverse chemical reactivity and biological activity.

The presence of the fluorine atom in the molecule is particularly noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In recent years, there has been a surge in research focused on fluorinated pyridines due to their role in developing next-generation pharmaceuticals. The specific arrangement of the trichlorophenyl group at the 5-position further influences the electronic and steric properties of the molecule, making it a versatile scaffold for drug design.

Recent studies have highlighted the importance of this compound in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its potential as a precursor in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The combination of the amino group and the electron-withdrawing effects of the trichlorophenyl moiety makes this compound an attractive candidate for further derivatization and optimization.

The amino group at the 2-position of the pyridine ring provides a site for further functionalization, allowing chemists to introduce additional substituents that can modulate the biological activity of the molecule. This flexibility has led to several innovative approaches in drug discovery, where 2-Amino-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine serves as a key intermediate. Moreover, its structural features make it a valuable building block for constructing more complex molecules with enhanced pharmacological properties.

In addition to its role in kinase inhibition studies, this compound has also been investigated for its potential applications in antimicrobial and antiviral therapies. The fluorine atom and trichlorophenyl group contribute to its ability to interact with biological targets in unique ways, potentially leading to the discovery of novel therapeutic agents. The growing body of literature on fluorinated pyridines underscores their significance in modern drug development.

The synthesis of 2-Amino-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the advancements in synthetic organic chemistry that enable the production of complex molecules like this one.

The chemical properties of this compound have been extensively characterized through various spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical techniques provide detailed insights into its molecular structure and purity, which are essential for ensuring its suitability for pharmaceutical applications. Additionally, computational studies using density functional theory (DFT) have been employed to predict its electronic properties and reactivity.

The biological activity of 2-Amino-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine has been evaluated through in vitro assays targeting various enzymes and receptors relevant to human health. Preliminary results suggest that it exhibits promising interactions with proteins involved in disease pathways such as cancer and inflammation. These findings have spurred further research into optimizing its pharmacological profile through structural modifications.

In conclusion, 2-Amino-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine is a versatile and innovative compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in drug discovery and development efforts worldwide.